Cas no 2138524-06-6 (5-(5-Bromo-2-ethylcyclohexyl)-1,3-thiazole)

• Product Name: 5-(5-Bromo-2-ethylcyclohexyl)-1,3-thiazole
• CAS No: 2138524-06-6
• MF: C₁₁H₁₆BrNS
• MW: 274.220440864563
• CID: 6595972
• PubChem ID: 165491431
• Update Time: 2025-06-08

5-(5-Bromo-2-ethylcyclohexyl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2138524-06-6
• EN300-1157555
• 5-(5-bromo-2-ethylcyclohexyl)-1,3-thiazole
• 5-(5-Bromo-2-ethylcyclohexyl)-1,3-thiazole

• Inchi： 1S/C11H16BrNS/c1-2-8-3-4-9(12)5-10(8)11-6-13-7-14-11/h6-10H,2-5H2,1H3
• InChI Key： VTKGHFZCWIDZMN-UHFFFAOYSA-N
• SMILES： BrC1CCC(CC)C(C2=CN=CS2)C1

Computed Properties

• Exact Mass: 273.01868g/mol
• Monoisotopic Mass: 273.01868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 41.1Ų

Additional information on 5-(5-Bromo-2-ethylcyclohexyl)-1,3-thiazole

Introduction to 5-(5-Bromo-2-ethylcyclohexyl)-1,3-thiazole (CAS No. 2138524-06-6)

5-(5-Bromo-2-ethylcyclohexyl)-1,3-thiazole (CAS No. 2138524-06-6) is a novel organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the thiazole class, which is known for its diverse biological activities and potential therapeutic applications. The unique structural features of this compound, particularly the presence of a bromo substituent and an ethylcyclohexyl group, make it an intriguing candidate for further investigation.

The thiazole ring is a fundamental structural motif found in numerous biologically active molecules, including antibiotics, antifungal agents, and anticancer drugs. The incorporation of a bromo substituent at the 5-position of the cyclohexyl ring in 5-(5-Bromo-2-ethylcyclohexyl)-1,3-thiazole adds a layer of complexity and functionality that can influence its pharmacological properties. The ethylcyclohexyl group, on the other hand, contributes to the compound's lipophilicity and may enhance its ability to cross biological membranes.

Recent studies have explored the potential applications of 5-(5-Bromo-2-ethylcyclohexyl)-1,3-thiazole in various therapeutic areas. One notable area of interest is its activity against cancer cells. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant cytotoxic effects on several human cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis and the inhibition of cell proliferation.

In addition to its anticancer properties, 5-(5-Bromo-2-ethylcyclohexyl)-1,3-thiazole has also been investigated for its potential as an antimicrobial agent. Studies have demonstrated that this compound possesses broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. The thiazole moiety is known to interfere with bacterial cell wall synthesis and disrupt essential metabolic pathways, making it a promising lead for the development of new antibiotics.

The pharmacokinetic properties of 5-(5-Bromo-2-ethylcyclohexyl)-1,3-thiazole have also been studied to assess its suitability as a drug candidate. Preliminary data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It shows good oral bioavailability and a reasonable half-life in vivo, which are crucial factors for its potential use in clinical settings.

To further understand the biological activities and mechanisms of action of 5-(5-Bromo-2-ethylcyclohexyl)-1,3-thiazole, ongoing research is focusing on structure-activity relationship (SAR) studies. These studies aim to identify key structural features that contribute to the compound's biological activities and to optimize its potency and selectivity. Computational methods such as molecular docking and molecular dynamics simulations are being employed to predict binding modes and interactions with target proteins.

In conclusion, 5-(5-Bromo-2-ethylcyclohexyl)-1,3-thiazole (CAS No. 2138524-06-6) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Continued investigation into its mechanisms of action and optimization through SAR studies will likely uncover new opportunities for its use in treating various diseases.